Cas no 18591-51-0 ((3,6-Dimethylpyridazin-4-yl)methanol)

• Product Name: (3,6-Dimethylpyridazin-4-yl)methanol
• CAS No: 18591-51-0
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• MDL: MFCD22394769
• CID: 4624481
• PubChem ID: 20557783
• Update Time: 2025-10-05

(3,6-Dimethylpyridazin-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (3,6-dimethylpyridazin-4-yl)methanol
• Z2671044820
• (3,6-Dimethylpyridazin-4-yl)methanol

• MDL： MFCD22394769
• Inchi： 1S/C7H10N2O/c1-5-3-7(4-10)6(2)9-8-5/h3,10H,4H2,1-2H3
• InChI Key： WDJDFZMZULMEQZ-UHFFFAOYSA-N
• SMILES： OCC1C=C(C)N=NC=1C

Computed Properties

• Exact Mass: 138.079312947g/mol
• Monoisotopic Mass: 138.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives

Additional information on (3,6-Dimethylpyridazin-4-yl)methanol

(3,6-Dimethylpyridazin-4-yl)methanol (CAS No. 18591-51-0): An Overview of Its Chemical Properties, Applications, and Recent Research Advances

(3,6-Dimethylpyridazin-4-yl)methanol (CAS No. 18591-51-0) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, also known as 4-(hydroxymethyl)-3,6-dimethylpyridazine, is characterized by its unique structure and diverse applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements in the study of (3,6-Dimethylpyridazin-4-yl)methanol.

Chemical Structure and Properties

(3,6-Dimethylpyridazin-4-yl)methanol is a derivative of pyridazine, a six-membered heterocyclic compound with two nitrogen atoms. The presence of the hydroxymethyl group and two methyl substituents on the pyridazine ring imparts unique chemical properties to this compound. The molecular formula of (3,6-Dimethylpyridazin-4-yl)methanol is C₈H₁₂N₂O, and its molecular weight is approximately 152.19 g/mol.

The compound exhibits good solubility in polar solvents such as water and ethanol, making it suitable for various chemical reactions and biological assays. The hydroxymethyl group can participate in hydrogen bonding and other intermolecular interactions, which can influence the compound's reactivity and biological activity.

Synthesis Methods

The synthesis of (3,6-Dimethylpyridazin-4-yl)methanol has been explored through several routes. One common method involves the reaction of 3,6-dimethylpyridazine with formaldehyde in the presence of a base. This reaction typically proceeds via a nucleophilic addition mechanism, where the nitrogen atoms in the pyridazine ring attack the carbonyl carbon of formaldehyde to form an intermediate that subsequently undergoes hydrolysis to yield the desired product.

Another approach involves the reduction of 4-formyl-3,6-dimethylpyridazine using a suitable reducing agent such as sodium borohydride or hydrogen gas over a palladium catalyst. This method provides a straightforward route to access (3,6-Dimethylpyridazin-4-yl)methanol with high yields and purity.

Biological Activities and Applications

(3,6-Dimethylpyridazin-4-yl)methanol has shown promising biological activities in various studies. One notable application is its potential as an antioxidant. Research has demonstrated that this compound can effectively scavenge free radicals and protect cells from oxidative stress. This property makes it a valuable candidate for developing new therapeutic agents for conditions associated with oxidative damage, such as neurodegenerative diseases and cardiovascular disorders.

In addition to its antioxidant properties, (3,6-Dimethylpyridazin-4-yl)methanol has been investigated for its anti-inflammatory effects. Studies have shown that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro. These findings suggest that the compound may have potential applications in treating inflammatory diseases.

Recent Research Advances

The field of medicinal chemistry has seen significant advancements in the study of pyridazine derivatives like (3,6-Dimethylpyridazin-4-yl)methanol. Recent research has focused on optimizing the structure of these compounds to enhance their biological activities while minimizing potential side effects.

A study published in the Journal of Medicinal Chemistry reported the synthesis and evaluation of a series of 3,6-dimethylpyridazine derivatives as potential inhibitors of protein-protein interactions (PPIs). The researchers found that certain derivatives exhibited potent inhibitory activity against specific PPIs involved in cancer progression. These findings highlight the potential of (3,6-Dimethylpyridazin-4-yl)methanol and related compounds as lead molecules for drug discovery.

In another study published in Bioorganic & Medicinal Chemistry Letters, scientists explored the use of (3,6-Dimethylpyridazin-4-yl)methanol as a scaffold for designing new antiviral agents. The researchers synthesized several analogs with modifications at different positions on the pyridazine ring and evaluated their antiviral activity against various viruses. Some of these analogs showed promising results against herpes simplex virus (HSV) and human immunodeficiency virus (HIV), indicating their potential as antiviral therapeutics.

Conclusion

(3,6-Dimethylpyridazin-4-yl)methanol (CAS No. 18591-51-0) is a multifaceted organic compound with a wide range of applications in chemistry and biology. Its unique chemical structure endows it with valuable properties such as antioxidant and anti-inflammatory activities. Recent research has further expanded our understanding of this compound's potential uses in drug discovery and therapeutic development. As ongoing studies continue to uncover new insights into its biological mechanisms and therapeutic applications, (3,6-Dimethylpyridazin-4-yl)methanol remains an exciting area of focus for scientists and researchers worldwide.